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Compound of Interest

Compound Name: MART-1 (27-35) (human)

Cat. No.: B1146212 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Melanoma Antigen Recognized by T-cells 1 (MART-1) (27-35) peptide, with the amino acid

sequence AAGIGILTV, is a key immunogenic epitope presented by HLA-A2 on melanoma cells.

[1][2][3] It is widely utilized in cancer research and immunotherapy development for stimulating

MART-1-specific CD8+ T cells.[4] Proper solubilization and storage of this hydrophobic peptide

are critical for maintaining its biological activity and ensuring experimental reproducibility.

These application notes provide detailed protocols and guidelines for the effective handling of

the MART-1 (27-35) peptide.

Data Presentation: Solubility and Storage
Recommendations
The following table summarizes the key quantitative and qualitative data for the solubilization

and storage of the MART-1 (27-35) peptide.
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Parameter Recommendation Source(s)

Form

Typically supplied as a

lyophilized solid/powder.[2][5]

[6]

[2][5][6]

Molecular Weight
Approximately 814 g/mol .[1][2]

[6]
[1][2][6]

Purity >95% by HPLC.[1][2][6] [1][2][6]

Primary Solvents

DMSO (for stock solutions,

e.g., 1 mM).[4] Distilled water

(for solutions up to 2 mg/mL).

[1][6] Acetonitrile (for higher

concentrations).[1][6]

[1][4][6]

Solubilization Aid
Brief sonication can aid in

dissolving the peptide.[7]
[7]

Storage (Lyophilized)

Store at -20°C or -80°C.[1][2]

[4][5][6] The product is

hygroscopic and should be

protected from light.[1][6]

[1][2][4][5][6]

Storage (Reconstituted)

Aliquot and store at -20°C or

-80°C.[1][4][6] Avoid repeated

freeze-thaw cycles.[4]

[1][4][6]

Stability

At least one year at -80°C

when stored properly.[4]

Lyophilized form can be stored

refrigerated at 2-8°C for up to

6 months.[5]

[4][5]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized MART-1 (27-35)
Peptide
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This protocol outlines the steps for solubilizing the lyophilized MART-1 (27-35) peptide to

prepare a stock solution. Due to its hydrophobic nature, initial reconstitution in an organic

solvent like DMSO is recommended for optimal solubility.

Materials:

Lyophilized MART-1 (27-35) peptide vial

Sterile, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Addition: Carefully add the required volume of DMSO to the vial to achieve the

desired stock concentration (e.g., for a 1 mg vial to be reconstituted to 1 mM, given a MW of

814 g/mol , add 1.23 mL of DMSO).

Dissolution: Gently vortex the vial to mix. If the peptide does not fully dissolve, brief

sonication (10-20 seconds) may be applied. Visually inspect the solution to ensure it is clear

and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge

tubes.[4]
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Protocol 2: Preparation of Working Solutions
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer suitable

for cell-based assays.

Materials:

MART-1 (27-35) peptide stock solution in DMSO

Sterile phosphate-buffered saline (PBS) or cell culture medium

Sterile polypropylene tubes

Calibrated micropipettes and sterile tips

Procedure:

Determine Final Concentration: Calculate the volume of the DMSO stock solution required to

achieve the desired final working concentration in your aqueous buffer.

Dilution: Add the aqueous buffer (e.g., PBS or cell culture medium) to a sterile tube. While

gently vortexing the buffer, add the calculated volume of the peptide stock solution dropwise.

This gradual addition helps to prevent precipitation of the hydrophobic peptide.

Final Mixing: Gently vortex the final solution to ensure homogeneity.

Use: Use the freshly prepared working solution immediately for your experiments.

Protocol 3: Storage and Handling
Proper storage is crucial for maintaining the integrity and activity of the MART-1 (27-35)

peptide.

Lyophilized Peptide:

Store the unopened vial at -20°C or -80°C for long-term storage.[1][2][4][5][6]

The peptide is hygroscopic; keep the vial tightly sealed and protected from light.[1][6]
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Reconstituted Peptide (Stock Solution in DMSO):

Store aliquots at -80°C for long-term stability.[4]

For short-term storage, -20°C is also acceptable.

Crucially, avoid repeated freeze-thaw cycles as this can degrade the peptide.[4]

Visualizations
Below are diagrams illustrating the experimental workflow for peptide handling and the

biological context of the MART-1 (27-35) peptide.
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Peptide Preparation

Storage & Use

Lyophilized MART-1 (27-35)
(Store at -20°C to -80°C)

Equilibrate to Room Temp.

Centrifuge Vial

Add DMSO

Vortex / Sonicate

Stock Solution (e.g., 1 mM in DMSO)

Aliquot into Single-Use Tubes

Store at -80°C Prepare Working Solution
(Dilute in Aqueous Buffer)

Use in Experiment
(e.g., T-cell Stimulation)

Click to download full resolution via product page

Caption: Workflow for Solubilization and Storage of MART-1 (27-35) Peptide.
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Caption: Antigen Presentation Pathway of MART-1 (27-35) Peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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